Cas no 1704100-00-4 (1-(6-bromopyridin-3-yl)cyclopentan-1-amine)

• Product Name: 1-(6-bromopyridin-3-yl)cyclopentan-1-amine
• CAS No: 1704100-00-4
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• CID: 6439839
• PubChem ID: 87541988
• Update Time: 2025-05-20

1-(6-bromopyridin-3-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(6-bromopyridin-3-yl)cyclopentan-1-amine
• SCHEMBL3567997
• 1704100-00-4
• EN300-1905117

• Inchi： 1S/C10H13BrN2/c11-9-4-3-8(7-13-9)10(12)5-1-2-6-10/h3-4,7H,1-2,5-6,12H2
• InChI Key： RYEOWRIKCUGFRW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1(CCCC1)N

Computed Properties

• Exact Mass: 240.02621g/mol
• Monoisotopic Mass: 240.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on 1-(6-bromopyridin-3-yl)cyclopentan-1-amine

Introduction to 1-(6-bromopyridin-3-yl)cyclopentan-1-amine (CAS No. 1704100-00-4)

1-(6-bromopyridin-3-yl)cyclopentan-1-amine (CAS No. 1704100-00-4) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structure, which combines a brominated pyridine moiety with a cyclopentylamine group, making it an interesting candidate for various chemical and biological studies.

The chemical structure of 1-(6-bromopyridin-3-yl)cyclopentan-1-amine is represented by the formula C₁₂H₁₅BrN₂. The presence of the bromine atom and the amine group provides this compound with a range of reactivity and functional versatility, which can be exploited in synthetic chemistry and drug development. The cyclopentyl ring adds conformational rigidity, which can influence the compound's biological activity and pharmacokinetic properties.

In the field of medicinal chemistry, 1-(6-bromopyridin-3-yl)cyclopentan-1-amine has been explored for its potential as a lead compound in the development of novel therapeutic agents. Recent studies have highlighted its role in modulating various biological pathways, including those involved in inflammation, neurodegeneration, and cancer. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in the production of pro-inflammatory cytokines.

The synthesis of 1-(6-bromopyridin-3-yl)cyclopentan-1-amine can be achieved through several methods, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions. These synthetic routes have been optimized to improve yield and purity, making the compound more accessible for further research and development. One common approach involves the reaction of 6-bromopyridine with cyclopentylamine in the presence of a suitable catalyst, such as palladium(II) acetate.

In addition to its potential therapeutic applications, 1-(6-bromopyridin-3-yl)cyclopentan-1-amine has also been studied for its use as a building block in organic synthesis. Its reactivity and functional groups make it an attractive starting material for the preparation of more complex molecules. For example, it can be used to synthesize heterocyclic compounds with diverse biological activities, such as antiviral agents and anticancer drugs.

The physicochemical properties of 1-(6-bromopyridin-3-yl)cyclopentan-1-amine, including its solubility, stability, and melting point, have been extensively characterized. These properties are crucial for understanding its behavior in different solvents and biological environments. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation or contamination.

Clinical trials involving derivatives of 1-(6-bromopyridin-3-yl)cyclopentan-1-amine are currently underway to evaluate their safety and efficacy in treating various diseases. Preliminary results have shown promising outcomes, with some compounds demonstrating significant therapeutic benefits without major side effects. These findings underscore the potential of this class of compounds as future drug candidates.

In conclusion, 1-(6-bromopyridin-3-yl)cyclopentan-1-amine (CAS No. 1704100-00-4) is a promising compound with a wide range of applications in pharmaceutical and medicinal chemistry. Its unique structure and functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, it is likely that this compound will play an increasingly important role in the discovery and development of novel therapeutic agents.